N-(2,4-difluorophenyl)-N-{(E)-[5-[(4-fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylidene}amine

• IUPAC Name: N-(2,4-difluorophenyl)-1-[5-(4-fluorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methanimine
• InChI: InChI=1S/C18H11F6N3S/c1-27-17(28-12-5-2-10(19)3-6-12)13(16(26-27)18(22,23)24)9-25-15-7-4-11(20)8-14(15)21/h2-9H,1H3
• InChI Key: YBMBNGGQAMYYQP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)C=NC2=C(C=C(C=C2)F)F)SC3=CC=C(C=C3)F
• Molecular Formula: C18H11F6N3S
• Molecular Weight: 415.4 g/mol

Description

N-(2,4-difluorophenyl)-N-{(E)-[5-[(4-fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylidene}amine is a useful research compound. Its molecular formula is C18H11F6N3S and its molecular weight is 415.36. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-difluorophenyl)-N-{(E)-[5-[(4-fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylidene}amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-difluorophenyl)-N-{(E)-[5-[(4-fluorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylidene}amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Properties of Fluorinated Compounds

• Organosoluble Fluorinated Polyimides : A study detailed the synthesis of novel fluorinated polyimides using a monomer with a similar complex structure. These polyimides exhibit high solubility in organic solvents, low moisture absorption, low dielectric constants, and excellent thermal stability, making them suitable for electronic and aerospace applications due to their insulating properties (Chung & Hsiao, 2008).

• Heterocyclic Synthesis : Research on the synthesis of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridines, which share structural motifs with the queried compound, explored molecular conformations and hydrogen bonding. Such compounds have potential in pharmaceutical development due to their complex interactions and structural properties (Sagar et al., 2017).

• Fluorinated Benzophenones and Xanthones : Another study focused on the synthesis of fluorinated benzophenones and xanthones by nucleophilic aromatic substitution, indicating the significance of fluorination in enhancing photostability and spectroscopic properties of fluorophores, which can be crucial in the development of new materials for optical applications (Woydziak, Fu, & Peterson, 2012).

Application in Polymer Science

• Transparent Aromatic Polyimides : Research on thiophenyl-substituted benzidines for the creation of transparent polyimides with high refractive indices and small birefringence highlighted the use of such compounds in optical materials, indicating a potential application area for complex fluorinated amines in enhancing material properties (Tapaswi et al., 2015).